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Compound of Interest

Compound Name: Dichlorodifluoromethane

Cat. No.: B179400 Get Quote

Dichlorodifluoromethane (R-12) Technical
Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage, handling, and stability of

dichlorodifluoromethane (CCl₂F₂), also known as R-12 or Freon-12.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for dichlorodifluoromethane samples?

A1: Dichlorodifluoromethane should be stored in a cool, dry, well-ventilated area, away from

direct sunlight and sources of heat or ignition.[1][2][3] Cylinders must be stored upright, with the

valve protection cap in place, and firmly secured to prevent falling.[1][3] The storage area

should be free of fire risk and away from combustible materials.[3]

Q2: Is dichlorodifluoromethane stable at room temperature?

A2: Yes, dichlorodifluoromethane is a stable compound under normal storage conditions.[1]

However, it can decompose when exposed to high temperatures, such as in a fire, or on

contact with flames or hot surfaces.[2][4]

Q3: What are the known decomposition products of dichlorodifluoromethane?
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A3: When heated to decomposition, dichlorodifluoromethane can release highly toxic and

corrosive fumes.[2][4] These include phosgene (CCl₂O), hydrogen chloride (HCl), and

hydrogen fluoride (HF).[2][3][4] The presence of a sharp, acrid odor can indicate thermal

decomposition.[4]

Q4: What materials should be avoided for storing dichlorodifluoromethane?

A4: Dichlorodifluoromethane is incompatible with chemically active metals, especially in

powdered form, such as aluminum, sodium, potassium, calcium, magnesium, and zinc.[2]

Violent reactions can occur with aluminum.[5] It is crucial to use equipment and containers

made of compatible materials.

Q5: How can I verify the purity of my dichlorodifluoromethane sample?

A5: The purity of dichlorodifluoromethane samples can be determined using analytical

methods such as Gas Chromatography with a Flame Ionization Detector (GC/FID).[6] This

method is suitable for identifying and quantifying the compound in a gaseous sample. A general

protocol is outlined in the Experimental Protocols section.
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Issue Possible Cause(s) Recommended Action(s)

Suspected Sample

Contamination

Improper storage container

material.

Verify that the storage

container is made of a

compatible material (see

Materials Compatibility Table

below). Transfer the sample to

an appropriate container if

necessary.

Backflow from experimental

setup.

Ensure a backflow preventer is

used in the piping when

transferring the gas.[1]

Introduction of moisture or air.

Keep container valves clean

and free from contaminants

like oil and water.[3] Ensure a

tight seal on the container.

Pressure Drop in Cylinder
Leak from the cylinder valve or

fittings.

Check for leaks using a

suitable leak detection

solution. If a leak is found and

cannot be stopped, move the

cylinder to a well-ventilated

area and contact the supplier.

Use of the sample.
Monitor the pressure regularly

to track usage.

Unexpected Experimental

Results

Degradation of the sample due

to heat.

Ensure the cylinder

temperature has not exceeded

52°C (125°F).[1] Store away

from any heat sources.

Reaction with incompatible

materials in the experimental

setup.

Review all materials in your

experimental workflow for

compatibility with

dichlorodifluoromethane.
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Quantitative Data Summary
Storage and Handling Parameters

Parameter Value Reference

Maximum Cylinder

Temperature
52°C (125°F) [1]

Boiling Point -29.8°C [2]

Occupational Exposure Limit

(ACGIH TLV-TWA)
1000 ppm [1]

Water Solubility 280 mg/L at 25°C [4]

Materials Compatibility
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Material Compatibility Notes

Steel Good
Suitable for cylinders and

fittings.

Stainless Steel Excellent
Recommended for wetted

parts in experimental setups.

Brass Good
Commonly used for valve

construction.

Copper Good

Aluminum Not Recommended

May react violently, especially

if fresh metal surfaces are

exposed.[5][7]

Zinc Not Recommended [2]

Magnesium Not Recommended [2]

Plastics & Elastomers Varies

Testing is recommended for

specific grades. Some may be

prone to swelling or

degradation.

Experimental Protocols
Protocol: Purity Analysis of Dichlorodifluoromethane by GC/FID

This protocol provides a general outline for determining the purity of a

dichlorodifluoromethane sample.

Sample Collection:

Collect a gaseous sample from the cylinder using a gas-tight syringe.

Alternatively, use a suitable sampling bag made of an inert material.

Ensure all sampling components are clean and free of contaminants.
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Instrumentation:

Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).

Capillary column suitable for separating volatile halogenated hydrocarbons.

High-purity carrier gas (e.g., Helium or Nitrogen).

GC-FID Conditions (Example):

Injector Temperature: 150°C

Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 150°C at 10°C/min.

Detector Temperature: 250°C

Carrier Gas Flow Rate: 1-2 mL/min

Note: These are starting parameters and should be optimized for the specific instrument

and column.

Analysis:

Inject a known volume of the gas sample into the GC.

Record the chromatogram.

Identify the dichlorodifluoromethane peak based on its retention time, as determined by

running a certified reference standard.

Calculate the purity by determining the area of the dichlorodifluoromethane peak as a

percentage of the total area of all peaks in the chromatogram.

Quality Control:

Run a blank (carrier gas only) to ensure no system contamination.

Analyze a certified reference standard of dichlorodifluoromethane to verify retention

time and detector response.
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Perform replicate injections to ensure reproducibility.

Visualizations

Dichlorodifluoromethane Storage Troubleshooting

Suspected Sample Instability or Contamination

Is the cylinder stored in a cool, well-ventilated area away from heat?

Relocate cylinder to a proper storage location.

No

Are there any incompatible materials nearby (e.g., powdered metals)?

Yes

Yes No

Segregate the cylinder from all incompatible materials.

Yes

Has the cylinder been exposed to temperatures above 52°C (125°F)?

No

Yes No

Sample may be compromised.
Consider purity analysis (GC/FID).

Yes

Sample is likely stable.
Check experimental setup for issues.

No

Yes No
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Click to download full resolution via product page

Caption: Troubleshooting logic for dichlorodifluoromethane sample stability.

Safe Gas Handling Workflow

Prepare for Gas Withdrawal

Wear appropriate PPE
(safety glasses, gloves)

Ensure area is well-ventilated

Secure cylinder in an upright position

Check regulator and tubing for compatibility and damage

Connect regulator and leak-check all connections

Slowly open the cylinder valve

Withdraw sample for experiment

Close cylinder valve after use

Procedure Complete
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Caption: Workflow for safe handling of dichlorodifluoromethane gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b179400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

